N-(2-{[1-(3-oxo-1-benzothien-2(3H)-ylidene)ethyl]amino}ethyl)acetamide

• IUPAC Name: N-[2-[1-(3-hydroxy-1-benzothiophen-2-yl)ethylideneamino]ethyl]acetamide
• InChI: InChI=1S/C14H16N2O2S/c1-9(15-7-8-16-10(2)17)14-13(18)11-5-3-4-6-12(11)19-14/h3-6,18H,7-8H2,1-2H3,(H,16,17)
• InChI Key: CMCMWVDGRBJHLE-UHFFFAOYSA-N
• Canonical SMILES: CC(=NCCNC(=O)C)C1=C(C2=CC=CC=C2S1)O
• Molecular Formula: C14H16N2O2S
• Molecular Weight: 276.36 g/mol

Description

N-(2-{[1-(3-oxo-1-benzothien-2(3H)-ylidene)ethyl]amino}ethyl)acetamide, also known as BTA-EG6, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-(2-{[1-(3-oxo-1-benzothien-2(3H)-ylidene)ethyl]amino}ethyl)acetamide exerts its anticancer effects by inhibiting the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in regulating gene expression. HDACs are overexpressed in many cancer cells, leading to aberrant gene expression and promoting cancer cell growth. N-(2-{[1-(3-oxo-1-benzothien-2(3H)-ylidene)ethyl]amino}ethyl)acetamide inhibits HDAC activity by binding to the active site of the enzyme and preventing it from deacetylating histones, leading to the activation of tumor suppressor genes and inhibition of cancer cell growth.
Biochemical and Physiological Effects:
N-(2-{[1-(3-oxo-1-benzothien-2(3H)-ylidene)ethyl]amino}ethyl)acetamide has been shown to induce apoptosis in cancer cells by activating caspase-dependent and -independent pathways. It also inhibits angiogenesis, which is the process of forming new blood vessels that supply nutrients and oxygen to cancer cells. N-(2-{[1-(3-oxo-1-benzothien-2(3H)-ylidene)ethyl]amino}ethyl)acetamide has been shown to reduce the expression of vascular endothelial growth factor (VEGF), which is a key regulator of angiogenesis. Additionally, N-(2-{[1-(3-oxo-1-benzothien-2(3H)-ylidene)ethyl]amino}ethyl)acetamide has been shown to selectively target cancer cells, leaving normal cells unharmed.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-{[1-(3-oxo-1-benzothien-2(3H)-ylidene)ethyl]amino}ethyl)acetamide in lab experiments is its high selectivity towards cancer cells, which reduces the risk of off-target effects. N-(2-{[1-(3-oxo-1-benzothien-2(3H)-ylidene)ethyl]amino}ethyl)acetamide also has fluorescent properties, which makes it a useful tool for imaging studies. However, one limitation of using N-(2-{[1-(3-oxo-1-benzothien-2(3H)-ylidene)ethyl]amino}ethyl)acetamide is its low solubility in water, which can affect its bioavailability and limit its use in certain applications.

Future Directions

There are several future directions for the research on N-(2-{[1-(3-oxo-1-benzothien-2(3H)-ylidene)ethyl]amino}ethyl)acetamide. One potential direction is to explore its applications in combination therapy with other anticancer drugs to enhance its efficacy. Another direction is to investigate its potential as a diagnostic tool for detecting cancer cells. Furthermore, there is a need to optimize the synthesis method of N-(2-{[1-(3-oxo-1-benzothien-2(3H)-ylidene)ethyl]amino}ethyl)acetamide to improve its yield and reduce the number of steps involved. Finally, there is a need for more in vivo studies to evaluate the safety and efficacy of N-(2-{[1-(3-oxo-1-benzothien-2(3H)-ylidene)ethyl]amino}ethyl)acetamide in animal models.
Conclusion:
In conclusion, N-(2-{[1-(3-oxo-1-benzothien-2(3H)-ylidene)ethyl]amino}ethyl)acetamide is a novel compound that has shown promising results in various scientific research applications, including cancer therapy, imaging, and drug delivery. Its mechanism of action involves inhibiting HDAC activity, leading to the activation of tumor suppressor genes and inhibition of cancer cell growth. N-(2-{[1-(3-oxo-1-benzothien-2(3H)-ylidene)ethyl]amino}ethyl)acetamide has several advantages, including its high selectivity towards cancer cells and fluorescent properties, but also has limitations, such as its low solubility in water. There are several future directions for the research on N-(2-{[1-(3-oxo-1-benzothien-2(3H)-ylidene)ethyl]amino}ethyl)acetamide, including exploring its applications in combination therapy, investigating its potential as a diagnostic tool, optimizing its synthesis method, and conducting more in vivo studies.

Synthesis Methods

N-(2-{[1-(3-oxo-1-benzothien-2(3H)-ylidene)ethyl]amino}ethyl)acetamide can be synthesized through a multistep process starting from commercially available starting materials. The synthesis involves the condensation of 2-aminomethylbenzothiazole with ethyl acetoacetate, followed by the reaction with 2-bromoethylamine hydrobromide to form the intermediate. The final product is obtained by reacting the intermediate with acetic anhydride in the presence of triethylamine.

Scientific Research Applications

N-(2-{[1-(3-oxo-1-benzothien-2(3H)-ylidene)ethyl]amino}ethyl)acetamide has been studied for its potential applications in various fields, including cancer therapy, imaging, and drug delivery. In cancer therapy, N-(2-{[1-(3-oxo-1-benzothien-2(3H)-ylidene)ethyl]amino}ethyl)acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. N-(2-{[1-(3-oxo-1-benzothien-2(3H)-ylidene)ethyl]amino}ethyl)acetamide has also been studied as a potential imaging agent for detecting cancer cells due to its fluorescent properties. Furthermore, N-(2-{[1-(3-oxo-1-benzothien-2(3H)-ylidene)ethyl]amino}ethyl)acetamide has been investigated as a drug delivery system due to its ability to target cancer cells selectively.